Cas no 621-68-1 (Propylamine, N,N-bis(2-chloroethyl)-)

Propylamine, N,N-bis(2-chloroethyl)- structure
621-68-1 structure
Product Name:Propylamine, N,N-bis(2-chloroethyl)-
CAS No:621-68-1
MF:C7H15Cl2N
MW:184.106700181961
CID:2728198
PubChem ID:69309
Update Time:2025-09-18

Propylamine, N,N-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-chloroethyl)propan-1-amine
    • E75443
    • BRN 1737025
    • 621-68-1
    • BS-52757
    • Propylbis(beta-chloroethyl)amine
    • N,N-Bis(2-chloroethyl)propylamine
    • BIS(2-CHLOROETHYL)(PROPYL)AMINE
    • CS-0162420
    • Propylamine, N,N-bis(2-chloroethyl)-
    • propane, 1-bis(2-chloroethyl)amino-
    • N-propylbis(2-chloroethyl)amine
    • 3-04-00-00254 (Beilstein Handbook Reference)
    • SCHEMBL2615232
    • N-propyl-bis(2-chloroethyl) amine
    • MFCD01694996
    • DTXSID20211156
    • NCIOpen2_003591
    • Inchi: 1S/C7H15Cl2N/c1-2-5-10(6-3-8)7-4-9/h2-7H2,1H3
    • InChI Key: XPOTXXGDCPYFGR-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CCC

Computed Properties

  • Exact Mass: 183.0581549g/mol
  • Monoisotopic Mass: 183.0581549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 62.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 3.2Ų

Propylamine, N,N-bis(2-chloroethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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